Cas no 59942-87-9 (Pyrazolo1,5-apyridin-2(1H)-one)
Pyrazolo[1,5-a]pyridin-2(1H)-one is a heterocyclic compound featuring a fused pyrazole and pyridinone structure, which serves as a versatile scaffold in medicinal chemistry and material science. Its rigid bicyclic framework offers excellent stability and tunable reactivity, making it valuable for the development of pharmaceuticals, particularly in kinase inhibition and CNS-targeted therapies. The compound's electron-rich aromatic system facilitates diverse functionalization, enabling precise modulation of physicochemical properties. Its synthetic accessibility and compatibility with modern coupling methodologies further enhance its utility in drug discovery. Researchers leverage this core structure to explore novel bioactive molecules with potential applications in oncology, neurology, and anti-inflammatory therapeutics.
59942-87-9 structure
Product Name:Pyrazolo1,5-apyridin-2(1H)-one
CAS No:59942-87-9
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD09878924
CID:823435
Update Time:2025-06-07
Pyrazolo1,5-apyridin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyridin-2(1H)-one
- 1H-pyrazolo[1,5-a]pyridin-2-one
- 2-HYDROXYPYRAZOLO[1,5-A]PYRIDINE
- Pyrazolo[1,5-a]pyridin-2-o
- pyrazolo[1,5-a]pyridin-2-ol
- Pyrazolo[1,5-apyridin-2-ol
- WZCJFNVSGQSWLF-UHFFFAOYSA-N
- 8937AB
- FCH875176
- 1H,2H-pyrazolo[1,5-a]pyridin-2-one
- BC638899
- AB0081457
- ST24049053
- Y1674
- Pyrazolo1,5-apyridin-2(1H)-one
-
- MDL： MFCD09878924
- Inchi： 1S/C7H6N2O/c10-7-5-6-3-1-2-4-9(6)8-7/h1-5H,(H,8,10)
- InChI Key： WZCJFNVSGQSWLF-UHFFFAOYSA-N
- SMILES： O=C1C=C2C=CC=CN2N1
Computed Properties
- Exact Mass: 134.04800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 263
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 1.36
- PSA: 37.53000
- LogP: 1.03990
Pyrazolo1,5-apyridin-2(1H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazolo1,5-apyridin-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132367-250mg |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM132367-1g |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM132367-5g |
pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 5g |
$*** | 2023-05-30 | |
| abcr | AB401052-250 mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 250mg |
€172.80 | 2023-04-25 | |
| abcr | AB401052-1 g |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 1g |
€356.00 | 2023-04-25 | |
| abcr | AB401052-5 g |
Pyrazolo[1,5-a]pyridin-2(1H)-one, 95%; . |
59942-87-9 | 95% | 5g |
€1083.20 | 2023-04-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-100mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 100mg |
¥396.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-250mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 250mg |
¥626.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P66930-1g |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 1g |
¥1636.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P847710-100mg |
Pyrazolo[1,5-a]pyridin-2(1H)-one |
59942-87-9 | 97% | 100mg |
766.80 | 2021-05-17 |
Pyrazolo1,5-apyridin-2(1H)-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:59942-87-9)Pyrazolo1,5-apyridin-2(1H)-one
Order Number:A869082
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:15
Price ($):409.0
Email:sales@amadischem.com
Pyrazolo1,5-apyridin-2(1H)-one Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:59942-87-9)Pyrazolo1,5-apyridin-2(1H)-one
Purity:99%
Quantity:5g
Price ($):409.0